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Compound of Interest

Compound Name: 2-Hydroxycyclohexan-1-one

Cat. No.: B1217906 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxycyclohexan-1-one
This guide provides critical safety, handling, and disposal protocols for 2-Hydroxycyclohexan-
1-one, tailored for researchers, scientists, and professionals in drug development. Adherence

to these procedures is vital for ensuring laboratory safety and minimizing risks.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are paramount to minimizing exposure risks. The required

level of protection depends on the specific handling task.
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Scenario Required Personal Protective Equipment

Routine Laboratory Handling

Safety glasses or goggles, Chemical-resistant

gloves (e.g., nitrile or neoprene), Laboratory

coat or disposable gown.

Large Spills or Poor Ventilation

Safety goggles and a face shield, Two pairs of

chemical-resistant gloves (e.g., chemotherapy-

grade), Disposable, fluid-resistant gown,

Respiratory protection (e.g., N95 or higher, or a

full face-piece respirator), Chemical-resistant

shoe covers or boots.

Emergency Situations (Fire) Self-contained breathing apparatus (SCBA).[1]

Key Safety and Physical Data
Property Value

Molecular Formula C₆H₁₀O₂

Molecular Weight 114.14 g/mol

Appearance Flammable Solid

Hazards
Causes skin and serious eye irritation. May

cause respiratory irritation.[2][3]

Storage Temperature
Keep refrigerated in a dry, cool, and well-

ventilated place.[2]

Operational Plan: Step-by-Step Handling
Procedures
Receiving and Storage
Upon receipt, visually inspect containers for any signs of damage or leakage. Store the

compound in a cool, dry, and well-ventilated area away from sources of ignition, as the

substance is considered a flammable solid. Keep containers tightly sealed when not in use.[2]
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Handling the Chemical
All handling of open containers should be conducted in a well-ventilated area, preferably within

a chemical fume hood. Avoid all contact with skin and eyes.[2][4] Use non-sparking tools to

prevent ignition.[5][6][7] After handling, wash hands thoroughly.[2][5]

Spill Response
In the event of a spill, immediately evacuate all non-essential personnel from the area and

remove all sources of ignition. For small spills, use an inert absorbent material like vermiculite

or a spill kit to contain and collect the material. Place the absorbed material into a suitable,

sealed container for disposal.[2] The spill area should then be washed with soap and water.[1]

For large spills, it is imperative to contact your institution's environmental health and safety

department.

Disposal Plan
All waste materials, including contaminated PPE and spill cleanup materials, must be disposed

of in accordance with local, state, and federal regulations. Chemical waste should be collected

in a designated, properly labeled, and sealed container.[2] Do not dispose of 2-
Hydroxycyclohexan-1-one down the drain.[1][7] For specific disposal instructions, always

consult your institution's waste disposal guidelines or contact the environmental health and

safety office.

Workflow for Safe Handling and Disposal
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Start: Receive Chemical

Inspect Container for Damage

Store in Cool, Dry, Ventilated Area

Don Appropriate PPE

Handle in Fume Hood with Non-Sparking Tools

Spill Occurs

No Yes

Small Spill: Absorb and Collect

Small

Large Spill: Evacuate and Report

Large

Doff and Dispose of Contaminated PPE

End: Procedure Complete

Dispose of Chemical Waste in Labeled Container
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Caption: Workflow for the safe handling and disposal of 2-Hydroxycyclohexan-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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